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Compound of Interest

Compound Name: Indinavir-d6

Cat. No.: B1140607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive explanation of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for Indinavir-d6. Indinavir-d6 is the

deuterated analog of Indinavir, a potent and specific inhibitor of the human immunodeficiency

virus (HIV-1) protease.[1][2][3] It serves as an ideal internal standard for the quantification of

Indinavir in biological matrices during pharmacokinetic and other research studies, primarily

utilizing mass spectrometry-based assays.[2]

Identification and Chemical Properties
A Certificate of Analysis begins with the fundamental identification of the compound. This

section includes its chemical name, structure, molecular formula, and molecular weight.
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Identifier Value

Product Name Indinavir-d6

Synonyms L-735,524-d6, MK-639-d6

Chemical Name

2,3,5-trideoxy-N-[(1S,2R)-2,3-dihydro-2-

hydroxy-1H-inden-1-yl]-5-[(2S)-2-[[(1,1-

dimethylethyl-d6)amino]carbonyl]-4-(3-

pyridinylmethyl)-1-piperazinyl]-2-(phenylmethyl)-

D-erythro-pentonamide

Molecular Formula C₃₆H₄₁D₆N₅O₄

Molecular Weight
619.8 g/mol (Calculated based on Indinavir's

MW of 613.8 g/mol )[3]

CAS Number
Not explicitly found for d6, Indinavir is 150378-

17-9[3]

Source Synthetic

Quantitative Data Summary
This section summarizes the analytical testing results that confirm the identity, purity, and

quality of a specific batch of Indinavir-d6. The data is presented in a clear, tabular format for

ease of comparison against specifications.
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Test Specification Result Methodology

Appearance
White to Off-White

Solid
Conforms Visual Inspection

Purity (HPLC) ≥95% 99.23% (at 220 nm)

High-Performance

Liquid

Chromatography

(HPLC)

Identity (NMR) Conforms to Structure Conforms

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Identity (MS) Conforms to Structure Conforms
Mass Spectrometry

(MS)

Isotopic Purity ≥95% 99.6%
Mass Spectrometry

(MS)

Isotopic Distribution Normalized Intensity

d0=0.00%, d1=0.13%,

d2=0.03%, d3=0.43%,

d4=0.09%, d5=0.09%,

d6=99.22%

Mass Spectrometry

(MS)

Note: The results presented here are representative and may vary between different batches

and suppliers. An example CoA for a similar compound, Atazanavir-d6, showed comparable

data points.[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of results in a research

setting. This section outlines the typical experimental protocols used to generate the data

presented in the CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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HPLC is a cornerstone technique for assessing the purity of pharmaceutical compounds. A

typical method for analyzing Indinavir and related compounds is as follows:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Keystone BetaBasic C4 column (250 x 3 mm i.d.).[5]

Mobile Phase: A mixture of acetonitrile and 50 mmol/L ammonium formate buffer (pH 4.1) in

a 52:48 ratio (by volume).[5]

Flow Rate: 0.5 mL/min.[5]

Column Temperature: 40°C.[5]

Detection: UV detection at 218 nm.[5]

Sample Preparation: The Indinavir-d6 standard is dissolved in a suitable solvent, such as

methanol or acetonitrile, to a known concentration.

Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is

analyzed. The purity is calculated based on the area of the principal peak relative to the total

area of all peaks.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is employed to confirm the molecular weight of Indinavir-d6 and to

determine its isotopic purity. An LC-MS/MS method is commonly used.

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-

MS/MS).

Ionization Mode: Positive ion electrospray ionization (ESI+).

Monitoring Mode: Multiple Reaction Monitoring (MRM).[6]

Ion Transitions: For Indinavir, the transition m/z 614/421 is monitored. For the deuterated

internal standard (Indinavir-d6), the transition would be m/z 620/421, accounting for the six
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deuterium atoms. Note: A different source suggests a transition of 628/421 for an internal

standard, which may have a different deuteration pattern.[6]

Sample Preparation: The sample is dissolved in an appropriate solvent and infused into the

mass spectrometer. For plasma samples, a protein precipitation step with acetonitrile is

typically performed.[6]

Analysis: The mass spectrum will confirm the presence of the parent ion corresponding to

the molecular weight of Indinavir-d6. The isotopic distribution is determined by examining

the relative intensities of the ions corresponding to different numbers of deuterium atoms (d0

to d6).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the chemical structure of the molecule,

confirming the identity and integrity of the compound.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz).[7]

Solvent: Deuterated dimethyl sulfoxide (DMSO-d6) is a common solvent for Indinavir and its

salts.[7]

Analysis: Both ¹H and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns,

and integration of the peaks in the ¹H NMR spectrum, along with the chemical shifts in the

¹³C NMR spectrum, are compared to the expected structure of Indinavir. The presence of the

deuterium atoms in Indinavir-d6 would result in the absence of specific proton signals that

are present in the spectrum of non-deuterated Indinavir.

Visualizations: Workflows and Mechanisms
Diagrams are provided to visually represent the experimental workflows and the mechanism of

action of Indinavir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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